2-[(4-Methoxyphenyl)amino]butanohydrazide
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Description
Scientific Research Applications
Antioxidant and Anticancer Activity
A study on 3-[(4-methoxyphenyl)amino]propanehydrazide derivatives, closely related to 2-[(4-Methoxyphenyl)amino]butanohydrazide, reveals significant antioxidant and anticancer activities. These compounds were more cytotoxic against the glioblastoma U-87 cell line than the MDA-MB-231 cell line, indicating potential in cancer therapy research (Tumosienė et al., 2020).
Corrosion Inhibition
Research on derivatives of 4-methoxyphenyl, such as 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole, demonstrates their efficacy in corrosion inhibition, particularly for mild steel in acidic environments. These compounds show high inhibition efficiency, which could be valuable in material sciences and engineering (Bentiss et al., 2009).
Antimicrobial Properties
Compounds like 3-[(2-Hydroxyphenyl)amino]butanoic, which share structural similarities with this compound, have been found to possess good antimicrobial activity against various bacteria and fungi. This suggests potential applications in developing new antimicrobial agents (Mickevičienė et al., 2015).
Antibacterial Activity
Certain derivatives, like those synthesized from 4-(1H-benzimidazol-2-yl)-1-phenyl(substituted phenyl)-2-pyrrolidinones, show significant antibacterial activity. This highlights their potential in developing new antibacterial drugs (Peleckis et al., 2018).
Properties
IUPAC Name |
2-(4-methoxyanilino)butanehydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2/c1-3-10(11(15)14-12)13-8-4-6-9(16-2)7-5-8/h4-7,10,13H,3,12H2,1-2H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOASZMKPZLKPKM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NN)NC1=CC=C(C=C1)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.